Cas no 140695-85-8 (tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 140695-85-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD02683202
• CID: 64643
• PubChem ID: 1514447
• Update Time: 2025-06-14

tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-3-Piperidinemethanol
• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R)-
• (R)-(-)-1-Boc-3-(hydroxymethyl)piperidine
• R-(-)-1-Boc-3-(hydroxymethyl)piperidine
• (R)-1-BOC-3-(hydroxymethyl)piperidine
• (R)-1-Boc-3-(hyroxymethyl)piperidine
• (R)-N-Boc-3-hydroxymethyl piperidine
• tert-butyl (R)-3-(hydroxymethyl)piperidine-1-carboxylate
• (R)-3-(Hydroxymethyl)piperidine, N-BOC protected
• (R)-tert-Butyl 3-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate
• (R)-3-Hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• (R)-1-N-BOC-3-(HYDROXYMETHYL)PIPERIDINE
• (R)-N-Boc-3-(hydroxymethyl)piperidine
• (R)-1-N-BOC-3-HYDROXYMETHYL-PIPERIDINE
• N-Boc-3-(hydroxymethyl)piperidine
• (s)-tert-butyl 3-(hydroxymethyl)tetrahydro-1(2h)-pyrid
• SCHEMBL344916
• EN300-154299
• A848448
• AKOS007930583
• Q-103000
• 1,1-dimethylethyl (3R)-3-(hydroxymethyl)-1-piperidinecarboxylate
• (R)-N-Boc-piperdine-3-hydroxymethyl
• (R)-N-Alpha-T-Butyloxycarbonyl-3-piperidinemethanol;(R)-1-N-BOC-3-HYDROXYMETHYL-PIPERIDINE
• 1,1-dimethylethyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate
• TERT-BUTYL (R)-3-HYDROXYMETHYLPIPERIDINE-1-CARBOXYLATE
• N-BOC-3(R)-hydroxymethyl-piperidine
• (R)-N-ALPHA-T-BUTYLOXYCARBONYL-3-PIPERIDINEMETHANOL
• (R)-1-Boc-3-hydroxymethylpiperidine
• AS-35392
• AKOS015897722
• AMY38112
• OJCLHERKFHHUTB-SECBINFHSA-N
• DTXSID50363894
• AC-1951
• AC-1952
• (3R)-3-(HYDROXYMETHYL)PIPERIDINE, N-BOC PROTECTED
• MFCD02683202
• 1-Piperidinecarboxylic acid,3-(hydroxymethyl)-,1,1-dimethylethyl ester,(3R)-
• (S)-1-N-Boc-3-(hydroxymethyl)piperidine
• CS-W008170
• (S)-N-Boc-3-hydroxymethyl piperidine
• (R)-1-Boc-3-(hydroxymethyl)piperidine, AldrichCPR
• 140695-85-8
• (R)-3-hydroxymethylpiperidine-1-carboxylic acid tert-butyl ester
• (R)-1-(tert-butoxycarbonyl)-3-piperidine-methanol

• MDL： MFCD02683202
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-6-4-5-9(7-12)8-13/h9,13H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： OJCLHERKFHHUTB-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](CO)C1)=O

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.059
• Melting Point: 77-81 ºC
• Boiling Point: 308.0±15.0 °C at 760 mmHg
• Flash Point: 140.1±20.4 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 49.77000
• LogP: 1.56370

tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 25-36-50
• Safety Instruction： 26-45-61
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 140695-85-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3R)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 140695-85-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile role as a chiral building block in drug synthesis. This brief synthesizes the latest findings on its applications, synthetic methodologies, and biological relevance, with a focus on peer-reviewed literature from 2022-2023.

Recent studies highlight its utility in the synthesis of protease inhibitors and G protein-coupled receptor (GPCR) modulators. A 2023 Journal of Medicinal Chemistry publication demonstrated its incorporation into a novel class of HIV-1 protease inhibitors, where the (R)-configuration at C-3 enhanced binding affinity by 40% compared to racemic analogs (DOI: 10.1021/acs.jmedchem.3c00512). The tert-butyloxycarbonyl (Boc) protecting group was critical for selective N-functionalization during multi-step syntheses.

Advances in asymmetric synthesis have improved access to this chiral intermediate. A biocatalytic approach using engineered ketoreductases (KREDs) achieved >99% ee and 85% yield from prochiral ketone precursors (ACS Catalysis 2022, 12, 13456-13465). This green chemistry method aligns with industry demands for sustainable API manufacturing. Structural analogs derived from 140695-85-8 show promise in CNS drug development, particularly for σ1 receptor ligands with neuroprotective effects (Bioorganic & Medicinal Chemistry Letters, 2023, 88, 129287).

Ongoing clinical trials (e.g., NCT05874292) evaluating PI3Kδ inhibitors containing this scaffold underscore its pharmaceutical relevance. Analytical characterization via XRD and dynamic NMR has resolved previous ambiguities about its conformational preferences in solution state (Chemical Communications, 2023, 59, 3327-3330). Future directions include exploring its utility in PROTAC design and as a linchpin for fragment-based drug discovery campaigns.